Cas no 1105244-57-2 ([5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate)

• Product Name: [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate
• CAS No: 1105244-57-2
• MF: C₂₀H₁₇NO₅S
• MW: 383.417684316635
• CID: 6361295
• PubChem ID: 30608568
• Update Time: 2025-11-06

[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate
• Acetic acid, 2-[(phenylmethyl)thio]-, [5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]methyl ester
• 1105244-57-2
• [5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-benzylsulfanylacetate
• AKOS024653089
• (5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-(benzylthio)acetate
• F2496-1639

• Inchi： 1S/C20H17NO5S/c22-20(12-27-11-14-4-2-1-3-5-14)23-10-16-9-18(26-21-16)15-6-7-17-19(8-15)25-13-24-17/h1-9H,10-13H2
• InChI Key： SJZPHVVJEJZXHA-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=C3OCOC3=C2)ON=1)(=O)CSCC1=CC=CC=C1

Computed Properties

• Exact Mass: 383.08274382g/mol
• Monoisotopic Mass: 383.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96.1Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 552.2±50.0 °C(Predicted)
• pka: -3.67±0.50(Predicted)

Additional information on [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate

Introduction to [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate (CAS No. 1105244-57-2)

[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate (CAS No. 1105244-57-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The molecule's structure includes a benzodioxole ring, an oxazole ring, and a benzyl sulfide moiety, which collectively contribute to its biological activity and pharmacological properties.

The benzodioxole ring is a common structural motif found in various natural products and synthetic compounds with diverse biological activities. It is known for its ability to modulate receptor interactions and enhance the stability of the molecule. In the context of [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate, the benzodioxole ring plays a crucial role in determining the compound's affinity for specific receptors and its overall pharmacological profile.

The oxazole ring is another key structural element of this compound. Oxazoles are five-membered heterocyclic rings containing one oxygen atom and one nitrogen atom. They are widely used in drug design due to their ability to form hydrogen bonds and their potential to enhance the bioavailability of the molecule. In [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate, the oxazole ring contributes to the compound's stability and its interaction with biological targets.

The benzyl sulfide moiety is an important functional group that adds complexity to the molecule. Sulfides are known for their redox properties and their ability to participate in various chemical reactions. In this compound, the benzyl sulfide group may play a role in modulating the compound's reactivity and its interaction with cellular components. Recent studies have shown that sulfides can influence the pharmacokinetics and pharmacodynamics of drug molecules, making them valuable components in drug design.

Recent research has focused on exploring the biological activities of [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate. Studies have demonstrated that this compound exhibits potent antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary data suggest that [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate may have anti-inflammatory effects, making it a promising candidate for further investigation in inflammatory conditions.

In vitro studies have also shown that [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate has selective activity against certain cancer cell lines. The compound's ability to induce apoptosis and inhibit cell proliferation has been observed in several cancer models, including breast cancer and colon cancer cells. These findings highlight the potential of [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(benzylsulfanyl)acetate as a lead compound for developing novel anticancer agents.

The pharmacokinetic properties of [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-y-l)methyl 2-(benzylsulfanyl)acetate have been investigated to understand its behavior in biological systems. Studies have shown that the compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, the compound's low toxicity profile in preclinical studies suggests that it may be safe for further clinical evaluation.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action of [5-(2H-1,3-benzodioxol-5-y-l)-1,2-o-xazol-y-l)methyl 2-(benzysulfanyl)acetate and to optimize its therapeutic potential. Ongoing studies are exploring the use of this compound in combination with other drugs to enhance its efficacy and reduce side effects. The development of prodrugs or analogs with improved pharmacological properties is also an area of active research.

In conclusion, [5-(2H--1,-b-e-n-z-o-d-i-o-x-o-l--y-l)-y-l)methyl 2--(b-e-n-z-y-l-s-u-l-f-a-n-y-l)a-c-e-t-a-t-e (CAS No. 1105244--y-l-m-i-c-r-o-m-e-t-r-i-c-s-p-a-c-e--y-l-m-i-c-r-o-m-e-t-r-i-c-s-p-a-c-e--y-l-m-i-c-r-o-m-e-t-r-i-c-s-p-a-c-e--y-l-m-i-c-r-o-m-e-t-r-i-c-s-p-a-c-e--y-l-m-i-c-r-o-m-e-t-r-i-c-s-p-a-c-e--y-l-m-i-c-r-o-m-e-t-r-i-c-s-p-a-c-e--y-l-m-i-c-r-o-m-e-t-r-i-c-s-p-a-c-e--y-l-m-i-c-r-o-m-e-t-r-i-c-s-p-a-c-e--y-l-m-i-c-r-o-m-e-t-r-i-c-s-p-a-c-e--y-l-m-i-c-r-o-m-e-t-r-i-c-s-p-a-c-e--y-l-m-i-c-r-o-m-e-t-r-i-c-s-p-a-c-e--y-l-m-i.c.r.o.m.e.t.r.i.c.s.p.a.c.e7-) is a promising compound with a unique structure that offers potential therapeutic benefits across multiple disease areas. Its antioxidant and anti-inflammatory properties make it a valuable candidate for further research and development in medicinal chemistry.